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Compound of Interest

Compound Name: ATRA-biotin

Cat. No.: B12411067

An in-depth exploration of the synthesis, function, and experimental application of biotinylated
all-trans retinoic acid (ATRA-biotin), a valuable molecular tool for cellular and tissue analysis.

Introduction

ATRA-biotin is a chemically modified version of all-trans retinoic acid (ATRA), a vital signaling
molecule derived from vitamin A.[1] In this conjugate, a biotin molecule is attached to the ATRA
structure, enabling researchers to track the localization and interactions of ATRA within cells
and tissues.[2][3] The biotin tag serves as a high-affinity handle for detection and purification
using streptavidin-based techniques, making ATRA-biotin an indispensable probe in cellular
biology, neuroscience, and drug development. This guide provides a detailed overview of
ATRA-biotin, its synthesis, biological functions, and key experimental protocols.

Core Concepts: Synthesis and Chemical Properties

ATRA-biotin is synthesized by conjugating biotin to the carboxylic acid group of all-trans
retinoic acid, typically through a linker molecule to ensure that the biological activity of ATRA is
retained. The resulting conjugate maintains the core structure of ATRA, allowing it to interact
with its native cellular partners.

Table 1: Chemical and Physical Properties of ATRA-Biotin
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Property Value

Molecular Formula C36Hs5N304S

Molecular Weight 625.90 g/mol

Appearance Powder

Storage Conditions -20°C (powder), -80°C (in DMSO)

Mechanism of Action and Signaling Pathway

ATRA-biotin functions as an analog of ATRA, a natural ligand for the retinoic acid receptors
(RARs), which are members of the nuclear receptor superfamily.[4][5] Upon entering a cell,
ATRA binds to RARs, which then form heterodimers with retinoid X receptors (RXRs). This
RAR/RXR heterodimer subsequently binds to specific DNA sequences known as retinoic acid
response elements (RARES) in the promoter regions of target genes, thereby modulating their
transcription.[4][5] This signaling cascade plays a critical role in various biological processes,
including cell differentiation, proliferation, and apoptosis. The biotin moiety of ATRA-biotin
allows for the visualization and study of these intricate processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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